N-1H-benzimidazol-2-yl-2-[3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetamide

• IUPAC Name: N-(1H-benzimidazol-2-yl)-2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C19H14ClN5O2/c20-13-7-5-12(6-8-13)14-9-10-18(27)25(24-14)11-17(26)23-19-21-15-3-1-2-4-16(15)22-19/h1-10H,11H2,(H2,21,22,23,26)
• InChI Key: JNDGDQICOAHTQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)NC(=O)CN3C(=O)C=CC(=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H14ClN5O2
• Molecular Weight: 379.8 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves strategic incorporation of functional groups to enhance the molecule's biological activity or physical properties. A related compound, 2-(4-(2-((1H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)-N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide hydrochloride, demonstrates the complexity and specificity of synthesis approaches in this chemical class, highlighting the importance of molecular design for solubility and absorption enhancements (Shibuya et al., 2018).

Molecular Structure Analysis

Understanding the molecular structure is crucial for predicting the reactivity and interaction of benzimidazole derivatives with biological targets. For example, the crystalline structure analysis of intermediates in benzimidazole synthesis provides insights into the molecular conformation and potential binding sites, which is essential for rational drug design (Yu et al., 2014).

Chemical Reactions and Properties

Benzimidazole compounds undergo various chemical reactions, forming new derivatives with potentially enhanced properties. For instance, the creation of benzimidazole derivatives with antioxidant properties has been documented, demonstrating the chemical versatility and potential for development of compounds with specific desired activities (Ayhan-Kılcıgil et al., 2012).

Physical Properties Analysis

The physical properties of benzimidazole derivatives, such as solubility, melting point, and crystalline structure, are critical for their application in pharmaceutical formulations. The insertion of specific groups, like piperazine, can significantly enhance aqueous solubility, which is a crucial factor for oral bioavailability (Shibuya et al., 2018).

Chemical Properties Analysis

The chemical behavior of benzimidazole derivatives, including their reactivity and stability, is essential for their application in drug development. The synthesis process often involves reactions that introduce or modify functional groups to achieve the desired chemical properties, such as enhanced antimicrobial activity or improved interaction with biological targets (Ch, 2022).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some benzimidazole derivatives are known to inhibit the enzyme cyclooxygenase, which is involved in inflammation.

Safety and Hazards

As with any chemical compound, the safety and hazards would depend on the specific properties of the compound. It’s important to handle all chemical compounds with appropriate safety measures.

Future Directions

Benzimidazole and its derivatives are a topic of ongoing research due to their wide range of biological activities. Future research could explore the potential uses of this compound in various applications, such as pharmaceuticals or materials science.